Cas no 1196153-16-8 (2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one)

2-(Trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one is a fluorinated heterocyclic compound featuring a pyrazolo[1,5-a]pyrazinone core with a trifluoromethyl substituent. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group contributes to improved binding affinity and bioavailability, while the fused pyrazine-pyrazole scaffold offers versatility for further functionalization. Its rigid bicyclic framework is advantageous for designing selective enzyme inhibitors or receptor modulators. The compound's synthetic accessibility and potential for derivatization further underscore its utility as a key intermediate in the development of bioactive molecules.
2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one structure
1196153-16-8 structure
Product Name:2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
CAS No:1196153-16-8
MF:C7H6F3N3O
MW:205.137251377106
MDL:MFCD16987763
CID:2616548
PubChem ID:72210834
Update Time:2025-05-21

2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
    • 2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-4-one
    • 2-(Trifluoromethyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
    • 1196153-16-8
    • EN300-624436
    • KTLKJEDERSICIL-UHFFFAOYSA-N
    • AB53197
    • G62266
    • 2-(TRIFLUOROMETHYL)-6,7-DIHYDROPYRAZOLO[1,5-A]PYRAZIN-4-OL
    • 2-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo(1,5-a)pyrazin-4-one
    • 966-991-5
    • MDL: MFCD16987763
    • Inchi: 1S/C7H6F3N3O/c8-7(9,10)5-3-4-6(14)11-1-2-13(4)12-5/h3H,1-2H2,(H,11,14)
    • InChI Key: KTLKJEDERSICIL-UHFFFAOYSA-N
    • SMILES: FC(C1C=C2C(NCCN2N=1)=O)(F)F

Computed Properties

  • Exact Mass: 205.04629631Da
  • Monoisotopic Mass: 205.04629631Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.9Ų

2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>

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Additional information on 2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one

Introduction to 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1196153-16-8)

2-(Trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one, also known by its CAS number 1196153-16-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features, including a trifluoromethyl group and a dihydro system. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one consists of a pyrazolo[1,5-a]pyrazine core with a trifluoromethyl substituent at the 2-position and a dihydro system at positions 6 and 7. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The dihydro system further adds to the compound's complexity and potential for modulation of biological targets.

Recent studies have highlighted the potential of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, making it a promising candidate for conditions such as anxiety and depression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one exhibits potent serotonin reuptake inhibition, which is a key mechanism in the treatment of mood disorders.

In addition to its potential in neuropharmacology, 2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and mediators. A study published in the European Journal of Pharmacology reported that 2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one significantly reduced levels of TNF-α and IL-6 in an animal model of IBD.

The pharmacokinetic profile of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one is another important aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development as a therapeutic agent. Research has shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for once-daily dosing regimens, which can improve patient compliance.

The safety profile of 2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 2-(trifluoromethyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1196153-16-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting neurological disorders and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.

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